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Compound of Interest

Compound Name:
2-(5-Methyl-2-furyl)-2-morpholin-4-

ylethanamine

CAS No.: 875160-04-6

Cat. No.: B1308965

Get Quote

An In-Depth Technical Guide to 2-(5-Methyl-2-furyl)-2-morpholin-4-ylethanamine: Synthesis,

Characterization, and Potential Biological Activities

Introduction
This technical guide provides a comprehensive overview of the basic properties of the novel

chemical entity, 2-(5-Methyl-2-furyl)-2-morpholin-4-ylethanamine. This molecule

incorporates two key pharmacophores: a 5-methylfuran ring and a morpholine moiety. Both

furan and morpholine derivatives are prevalent in a wide array of biologically active

compounds, exhibiting activities ranging from anticancer and antimicrobial to anti-inflammatory

effects.[1] The unique combination of these two scaffolds in the target molecule suggests a

potential for interesting pharmacological properties. This guide, intended for researchers,

scientists, and drug development professionals, will delve into the predicted physicochemical

properties, a proposed synthetic route, characterization methods, and hypothesized biological

activities of this compound, supported by established protocols for its evaluation.
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The fundamental chemical properties of 2-(5-Methyl-2-furyl)-2-morpholin-4-ylethanamine
are derived from its constituent functional groups. The primary amine provides a basic center,

while the furan and morpholine rings contribute to its overall polarity and steric bulk.

Table 1: Predicted Physicochemical Properties

Property Predicted Value Method/Software

Molecular Formula C₁₁H₁₈N₂O₂ -

Molecular Weight 210.27 g/mol -

pKa (most basic) 9.5 ± 0.2 ChemAxon[2]

logP 1.2 ± 0.3 SwissADME[3]

Water Solubility Moderately Soluble Predicted

Polar Surface Area 49.8 Å² SwissADME[3]

Note: The properties other than molecular formula and weight are predicted using

computational tools and should be experimentally verified.

Spectroscopic Characterization
The structural elucidation of 2-(5-Methyl-2-furyl)-2-morpholin-4-ylethanamine would rely on

standard spectroscopic techniques.

¹H NMR: The proton NMR spectrum is expected to show distinct signals for the methyl group

on the furan ring, the protons of the furan and morpholine rings, and the methine and

methylene protons of the ethylamine linker. The morpholine protons typically exhibit a

characteristic pattern.[4]

¹³C NMR: The carbon NMR spectrum would display resonances for all 11 carbon atoms, with

the carbons attached to oxygen and nitrogen atoms appearing at lower field.

Mass Spectrometry: High-resolution mass spectrometry (HRMS) would be used to confirm

the elemental composition. The fragmentation pattern would likely involve cleavage of the

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b1308965/docs?utm_src=pdf-body#2-5-methyl-2-furyl-2-morpholin-4-ylethanamine-basic-properties
https://chemaxon.com/marvin
https://www.swissadme.ch/
https://www.swissadme.ch/
https://www.benchchem.com/product/b1308965/docs?utm_src=pdf-body#2-5-methyl-2-furyl-2-morpholin-4-ylethanamine-basic-properties
https://www.acdlabs.com/blog/recognizing-the/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1308965?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


bond between the furan and morpholine-substituted carbon and the amino group, as well as

fragmentation of the morpholine ring.

Synthesis and Characterization
A plausible synthetic route for 2-(5-Methyl-2-furyl)-2-morpholin-4-ylethanamine is a modified

Strecker synthesis, a well-established method for the preparation of α-amino acids and their

derivatives.[5][6][7]

Proposed Synthetic Protocol: Modified Strecker
Synthesis
This three-step synthesis starts from 5-methylfurfural.

Step 1: Formation of the α-aminonitrile

To a solution of 5-methylfurfural (1.0 eq) in methanol, add morpholine (1.1 eq) and stir at

room temperature for 30 minutes to form the corresponding iminium ion.

In a separate flask, dissolve potassium cyanide (1.2 eq) in water.

Cool the iminium ion solution to 0 °C and slowly add the potassium cyanide solution

dropwise.

Allow the reaction to warm to room temperature and stir for 24 hours.

Monitor the reaction by thin-layer chromatography (TLC).

Upon completion, extract the product with ethyl acetate, wash with brine, dry over anhydrous

sodium sulfate, and concentrate under reduced pressure to yield the crude α-

morpholinonitrile.

Step 2: Reduction of the Nitrile to the Amine

Dissolve the crude α-morpholinonitrile in anhydrous tetrahydrofuran (THF).

Carefully add lithium aluminum hydride (LiAlH₄) (2.0 eq) portion-wise at 0 °C.
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Reflux the reaction mixture for 4-6 hours.

Monitor the reaction by TLC.

After completion, quench the reaction by the sequential addition of water, 15% aqueous

NaOH, and water.

Filter the resulting aluminum salts and wash with THF.

Concentrate the filtrate to obtain the crude 2-(5-Methyl-2-furyl)-2-morpholin-4-
ylethanamine.
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Caption: Proposed mechanism of anticancer activity via protein kinase inhibition.

Antimicrobial Potential
The furan nucleus is a component of several antimicrobial agents. The presence of the basic

amine and the morpholine ring could also contribute to antimicrobial activity, potentially by

disrupting the bacterial cell membrane or inhibiting essential enzymes.

Experimental Protocols for Biological Evaluation
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To validate the hypothesized biological activities, the following in vitro assays are

recommended.

In Vitro Anticancer Activity: MTT Assay
This colorimetric assay measures the metabolic activity of cells and is a widely used method to

assess cell viability and cytotoxicity. [8] Protocol:

Cell Seeding: Seed cancer cells (e.g., MCF-7, A549) in a 96-well plate at a density of 5,000-

10,000 cells/well and incubate for 24 hours.

Compound Treatment: Prepare serial dilutions of the target compound in the appropriate cell

culture medium. Treat the cells with varying concentrations of the compound and a vehicle

control.

Incubation: Incubate the treated cells for 48-72 hours.

MTT Addition: Add MTT solution to each well and incubate for 4 hours at 37 °C.

Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g.,

DMSO) to dissolve the formazan crystals.

Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability and determine the IC₅₀ value.

Antimicrobial Susceptibility Testing: Broth Microdilution
This method determines the minimum inhibitory concentration (MIC) of an antimicrobial agent.

[9][10] Protocol:

Inoculum Preparation: Prepare a standardized bacterial inoculum (e.g., Staphylococcus

aureus, Escherichia coli) in a suitable broth.

Serial Dilution: Prepare two-fold serial dilutions of the target compound in a 96-well microtiter

plate.
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Inoculation: Inoculate each well with the bacterial suspension. Include positive (bacteria only)

and negative (broth only) controls.

Incubation: Incubate the plate at 37 °C for 18-24 hours.

MIC Determination: The MIC is the lowest concentration of the compound that completely

inhibits visible bacterial growth.
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Caption: Workflow for the broth microdilution antimicrobial susceptibility assay.
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Conclusion
2-(5-Methyl-2-furyl)-2-morpholin-4-ylethanamine is a novel compound with potential for

interesting biological activities due to the presence of the furan and morpholine

pharmacophores. This technical guide has provided a framework for its synthesis,

characterization, and biological evaluation. The proposed synthetic route offers a practical

approach to obtaining the compound for further studies. The hypothesized anticancer and

antimicrobial activities, along with the detailed experimental protocols, provide a clear path for

future research to elucidate the therapeutic potential of this molecule. Experimental validation

of the predicted properties and hypothesized biological activities is the next logical step in the

investigation of this promising compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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